Cas no 206446-47-1 ( )
structure
Product Name:
CAS No:206446-47-1
MF:C13H23NO2
MW:225.32722401619
CID:910185
PubChem ID:11117722
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-allylpiperidine-1-carboxylate
- tert-butyl 4-prop-2-enylpiperidine-1-carboxylate
- 1-Boc-4-(2-propen-1-yl)-piperidine
- 206446-47-1
- UNZYCQRJXHPCBJ-UHFFFAOYSA-N
- 1-t-butoxycarbonyl-4-(prop-2-enyl)piperidine
- 1-(t-butoxycarbonyl)-4-(prop-2-enyl)piperidine
- 4-Allyl-piperidine-1-carboxylic Acid tert-butyl Ester
- A1-07795
- SCHEMBL1854557
- 4-(Prop-2-en-1-yl)-1-t-butoxycarbonylpiperidine
- tert-Butyl 4-(prop-2-en-1-yl)piperidine-1-carboxylate
- Tert-butyl-4-allylpiperidine-1-carboxylate
- DTXSID90455848
-
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- Inchi: 1S/C13H23NO2/c1-5-6-11-7-9-14(10-8-11)12(15)16-13(2,3)4/h5,11H,1,6-10H2,2-4H3
- InChI Key: UNZYCQRJXHPCBJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CC=C)CC1)=O
Computed Properties
- Exact Mass: 225.17299
- Monoisotopic Mass: 225.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 287.7±9.0 °C at 760 mmHg
- Flash Point: 127.8±18.7 °C
- PSA: 29.54
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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